Cas no 1040352-40-6 (Calcium;(3s,4r,5r)-3,4,5,6-tetrahydroxy-2-oxohexanoate;hydrate)

• Product Name: Calcium;(3s,4r,5r)-3,4,5,6-tetrahydroxy-2-oxohexanoate;hydrate
• CAS No: 1040352-40-6
• MF: C₁₂H₂₀CaO₁₅
• MW: 444.356204986572
• CID: 1140169
• PubChem ID: 24896242
• Update Time: 2025-06-14

Calcium;(3s,4r,5r)-3,4,5,6-tetrahydroxy-2-oxohexanoate;hydrate Chemical and Physical Properties

Names and Identifiers

• calcium,(3S,4R,5R)-3,4,5,6-tetrahydroxy-2-oxohexanoate,hydrate
• (3S,4R,5R)-3,4,5,6-tetrahydroxy-2-oxohexanoate
• calcium
• hydrate
• D-Arabino-2-hexulopyranosonic acid hemicalcium salt hydrate
• Calcium 2-keto-D-gluconate
• NNLOHLDVJGPUFR-JIGBACIHSA-L
• CALCIUM 2-KETO-D-GLUCONATE MONOHYDRATE
• 2-Keto-D-gluconic acid hemicalcium salt hydrate
• 2-KETO-D-GLUCONIC ACID HEMICALCIUM SALT MONOHYDRATE
• 2-Keto-D-gluconic acid hydrate hemicalcium salt
• D-arabino-2-Hexulosonic acid calcium salt hydrate (2:1:)
• D-ARABINO-2-HEXULOPYRANOSONIC ACID HEMICALCIUM SALT MONOHYDRATE
• Calcium 2-keto-D-gluconate, D-Arabino-2-hexulopyranosonic acid hydrate hemicalcium salt
• 2-Keto-D-gluconic acid hemicalcium salt monohydrate, 99%
• D-Arabino-2-Hexulosonicacidcalciumsaltxhydrate
• NS00074002
• 304655-85-4
• 1040352-40-6
• MFCD00149104
• D-Arabino-2-Hexulosonic acid calcium salt hydrate
• D-Arabino-2-Hexulosonic acid calcium salt xhydrate
• 3470-37-9
• Calcium;(3s,4r,5r)-3,4,5,6-tetrahydroxy-2-oxohexanoate;hydrate

• MDL： MFCD00149104
• Inchi： 1S/2C6H10O7.Ca.H2O/c2*7-1-2(8)3(9)4(10)5(11)6(12)13;;/h2*2-4,7-10H,1H2,(H,12,13);;1H2/q;;+2;/p-2/t2*2-,3-,4+;;/m11../s1
• InChI Key： LBTJSFDOKRLTMQ-LWDDDOIUSA-L
• SMILES： [Ca+2].O[C@@H]([C@@H](C(C(=O)[O-])=O)O)[C@@H](CO)O.O[C@@H]([C@@H](C(C(=O)[O-])=O)O)[C@@H](CO)O.O

Computed Properties

• Exact Mass: 444.0428108g/mol
• Monoisotopic Mass: 444.0428108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 196
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 277Ų

Experimental Properties

• Solubility: H2O: 50 mg/mL, clear, colorless

Calcium;(3s,4r,5r)-3,4,5,6-tetrahydroxy-2-oxohexanoate;hydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on Calcium;(3s,4r,5r)-3,4,5,6-tetrahydroxy-2-oxohexanoate;hydrate

Research Briefing on Calcium;(3s,4r,5r)-3,4,5,6-tetrahydroxy-2-oxohexanoate;hydrate (CAS: 1040352-40-6)

Calcium;(3s,4r,5r)-3,4,5,6-tetrahydroxy-2-oxohexanoate;hydrate (CAS: 1040352-40-6) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure and hydrous form, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential clinical benefits.

The compound's structure, featuring a calcium salt of (3s,4r,5r)-3,4,5,6-tetrahydroxy-2-oxohexanoic acid, suggests its role in modulating biological pathways related to oxidative stress and inflammation. Researchers have hypothesized that its tetrahydroxy and oxohexanoate functional groups may contribute to its bioactivity, particularly in chelating metal ions and scavenging free radicals. This has led to investigations into its potential use in treating conditions such as neurodegenerative diseases, cardiovascular disorders, and metabolic syndromes.

Recent preclinical studies have demonstrated that Calcium;(3s,4r,5r)-3,4,5,6-tetrahydroxy-2-oxohexanoate;hydrate exhibits significant antioxidant and anti-inflammatory effects in vitro and in vivo. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound effectively reduced oxidative stress markers in neuronal cell cultures, suggesting neuroprotective properties. Another study highlighted its ability to modulate inflammatory cytokines in animal models of arthritis, indicating potential applications in autoimmune diseases.

In addition to its therapeutic potential, the compound's pharmacokinetic profile has been a subject of interest. Research indicates that its hydrate form enhances solubility and bioavailability, which are critical factors for drug development. Advanced formulation strategies, such as nanoparticle encapsulation, are being explored to further improve its delivery and efficacy. These findings underscore the compound's versatility and its potential as a lead candidate for future drug development.

Despite these promising results, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as optimal dosing, long-term safety, and mechanism of action require further investigation. Ongoing research aims to address these gaps through comprehensive toxicology studies and phase I clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound.

In conclusion, Calcium;(3s,4r,5r)-3,4,5,6-tetrahydroxy-2-oxohexanoate;hydrate (CAS: 1040352-40-6) represents a promising avenue for therapeutic innovation. Its unique chemical properties and demonstrated bioactivity make it a compelling subject for further research. As the scientific community continues to explore its potential, this compound may soon emerge as a valuable tool in the treatment of various diseases, contributing to advancements in chemical biology and medicine.